2-methyl-4-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole-2-carbonyl)-1,3-thiazole

• IUPAC Name: (2-methyl-1,3-thiazol-4-yl)-[2-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]methanone
• InChI: InChI=1S/C16H17N7OS/c1-10-18-13(8-25-10)16(24)22-6-11-4-21(5-12(11)7-22)15-3-2-14-19-17-9-23(14)20-15/h2-3,8-9,11-12H,4-7H2,1H3
• InChI Key: KVLNAXBWQJCNBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C(=O)N2CC3CN(CC3C2)C4=NN5C=NN=C5C=C4
• Molecular Formula: C16H17N7OS
• Molecular Weight: 355.4 g/mol
• CAS No.: 2640954-24-9

Description

2-Methyl-4-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole-2-carbonyl)-1,3-thiazole is a chemical compound with the CAS Registry Number 2640954-24-9 . Its molecular formula is C16H17N7OS, and it has a calculated molecular weight of 355.42 g/mol . The compound features a complex structure comprising a 1,2,4-triazolo[4,3-b]pyridazine group linked to an octahydropyrrolo[3,4-c]pyrrole scaffold, which is in turn bonded to a 2-methyl-1,3-thiazole moiety via a carbonyl group . This structure is part of a family of disubstituted octahydropyrrolo[3,4-c]pyrroles investigated in pharmaceutical research for their potential as orexin receptor modulators, indicating its value in neuropharmacology and central nervous system studies . Predicted physicochemical properties include an XLogP3 of 1.2, suggesting moderate lipophilicity, and a topological polar surface area of 108 Ų . The compound is offered for research purposes by various suppliers, available in quantities ranging from milligrams to grams . This product is intended for Research Use Only and is not approved for human or veterinary diagnostic or therapeutic applications. Researchers are encouraged to consult the scientific literature for specific applications and to conduct their own stability and safety assessments before use.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo-thiadiazines, have been found to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects. These compounds can make specific interactions with different target receptors due to their hydrogen bond accepting and donating characteristics.

Mode of Action

Similar compounds are known to interact with their targets through hydrogen bond accepting and donating characteristics. This allows them to form specific interactions with different target receptors, which could lead to changes in the function of these targets.

Biochemical Pathways

Similar compounds have been found to exhibit diverse pharmacological activities, suggesting that they may affect multiple biochemical pathways. These activities include anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects.

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for similar compounds. These studies can provide insights into the compound’s bioavailability and its potential as a drug candidate.

Result of Action

Similar compounds have been found to exhibit diverse pharmacological activities, suggesting that they may have various molecular and cellular effects. These activities include anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects.

Action Environment

Similar compounds have been synthesized effectively using different starting materials. This suggests that the synthesis and action of these compounds may be influenced by the choice of starting materials and the conditions under which they are synthesized.

Biochemical Analysis

Biochemical Properties

The compound is readily capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities. The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors.

Cellular Effects

Similar compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

Similar compounds have been shown to exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression.

Biological Activity

The compound 2-methyl-4-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole-2-carbonyl)-1,3-thiazole represents a novel class of heterocyclic compounds that have garnered attention for their potential biological activities. This article explores the synthesis, biological mechanisms, and pharmacological effects of this compound based on diverse research findings.

Chemical Structure and Synthesis

The compound is characterized by a complex structure that includes a thiazole ring, a triazolo-pyridazine moiety, and an octahydropyrrolo framework. The synthesis typically involves multi-step reactions that may include cyclization processes and functional group modifications.

Table 1: Chemical Structure Overview

Component	Description
Chemical Formula	C₁₈H₁₈N₄O₂S
Molecular Weight	358.43 g/mol
IUPAC Name	2-methyl-4-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole-2-carbonyl)-1,3-thiazole

The biological activity of this compound can be attributed to its interaction with various molecular targets involved in critical cellular processes. Notably:

• Anticancer Activity : The compound has been shown to induce apoptosis in cancer cells by modulating key signaling pathways associated with cell proliferation and survival. For example, studies have indicated that it can inhibit c-Met kinase activity, which is crucial in several cancer types.
• Antimicrobial Effects : Similar compounds in this class have demonstrated the ability to disrupt bacterial protein synthesis by binding to ribosomal sites, leading to an inhibition of bacterial growth.

Case Studies and Research Findings

• Cytotoxicity Studies : In vitro evaluations revealed that the compound exhibited significant cytotoxicity against various cancer cell lines such as A549 (lung cancer), MCF-7 (breast cancer), and HeLa (cervical cancer). For instance, the IC₅₀ values for these cell lines were reported as follows:
  • A549: 1.06 ± 0.16 μM
  • MCF-7: 1.23 ± 0.18 μM
  • HeLa: 2.73 ± 0.33 μM .
• Apoptosis Induction : The compound was found to induce late apoptosis in A549 cells as evidenced by acridine orange staining tests. Flow cytometry analysis indicated that it effectively caused cell cycle arrest in the G0/G1 phase .
• Structure-Activity Relationship (SAR) : Research has indicated that modifications to the thiazole and triazolo-pyridazine moieties can significantly affect the potency of the compound against c-Met kinase and its overall cytotoxicity .

Pharmacological Implications

The diverse biological activities of this compound suggest potential applications in therapeutic areas such as oncology and infectious diseases. Its ability to inhibit critical kinases involved in tumor progression positions it as a candidate for further development as an anticancer agent.

Table 2: Summary of Biological Activities

Activity Type	Target	Effect	IC₅₀ Value
Anticancer	c-Met kinase	Cytotoxicity	0.090 μM
Apoptosis Induction	A549 cells	Late apoptosis	Not specified
Antimicrobial	Bacterial ribosomes	Growth inhibition	Not specified

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Similarities and Differences

The target compound shares core features with several analogs reported in the literature. Key comparisons include:

Table 1: Structural and Molecular Comparison

Compound Name (Reference)	Molecular Formula	Molecular Weight	Key Substituents
Target Compound	C₁₇H₁₈N₈OS*	~382.4*	Thiazole, triazolopyridazine, octahydropyrrolopyrrole, carbonyl bridge
3-Methyl-6-{octahydropyrrolo[3,4-c]pyrrol-2-yl}-[1,2,4]triazolo[4,3-b]pyridazine	C₁₂H₁₆N₆	244.30	Triazolopyridazine, octahydropyrrolopyrrole (lacks thiazole and carbonyl)
AZD5153	C₂₅H₃₂N₈O₂	500.57	Bivalent triazolopyridazine, piperidyl, methoxy groups
Compound 6 ()	C₃₂H₂₄N₆O₂S	556.64	Pyrrolo-thiazolo-pyrimidine, triazolo-thiadiazinone, methoxyphenyl
Compound 7d ()	C₁₂H₈N₆O₂S	308.29	Triazolo-thiadiazole, pyridinyl, nitro-furanyl

Note: Molecular formula and weight for the target compound are estimated based on structural analysis due to lack of explicit data.

Key Observations:

• Core Heterocycles : The triazolopyridazine and octahydropyrrolopyrrole moieties are shared with AZD5153 and , but substituents differ significantly.
• Functional Groups: The carbonyl-thiazole linkage in the target compound is unique compared to analogs like AZD5153 (piperidyl-methoxy) or ’s Compound 6 (thiadiazinone).

Pharmacological and Functional Insights

Key Insights:

• Antifungal Potential: ’s molecular docking studies on triazolo-thiadiazoles suggest a framework for evaluating the target compound’s interaction with fungal enzymes .
• Data Gaps: No direct pharmacological data exist for the target compound, emphasizing the need for in vitro/in vivo studies.

Q & A

Q. What are the recommended synthetic strategies for preparing this compound, and what critical reaction conditions must be controlled?

The synthesis involves multi-step protocols, starting with cyclization reactions to form the triazolo-pyridazine core, followed by coupling with the octahydropyrrolo[3,4-c]pyrrole-thiazole moiety. Key steps include:

• Cyclization : Use hydrazine hydrate for triazole ring formation under reflux in ethanol .
• Coupling : Employ carbodiimide-based reagents (e.g., EDC/HOBt) for amide bond formation between the pyrrolo-pyrrole and thiazole groups .
• Purification : Chromatography (HPLC or column) is essential due to the compound’s polarity and potential byproducts . Critical conditions: Maintain inert atmospheres (N₂/Ar) to prevent oxidation of sensitive thiazole and triazole groups, and control temperature (60–80°C) to avoid decomposition .

Q. How can researchers confirm the structural identity of this compound?

Use a combination of:

• 1H/13C NMR : To verify proton environments (e.g., pyrrolo-pyrrole methyl groups at δ 1.2–1.5 ppm) and carbonyl signals (δ 165–170 ppm) .
• High-Resolution Mass Spectrometry (HRMS) : Confirm molecular weight (e.g., expected [M+H]+ at m/z 349.4) .
• IR Spectroscopy : Identify key functional groups (e.g., C=O stretch at ~1680 cm⁻¹, triazole C-N at ~1540 cm⁻¹) .

Q. What are the key functional groups influencing this compound’s reactivity and bioactivity?

The triazolo-pyridazine moiety enables π-π stacking with biological targets, while the octahydropyrrolo[3,4-c]pyrrole enhances solubility and conformational flexibility. The thiazole ring contributes to electrophilic reactivity, making it a potential site for derivatization .

Advanced Research Questions

Q. How can researchers optimize synthetic yield when scaling up production?

Apply Design of Experiments (DOE) principles:

• Factors to test : Solvent polarity (DMF vs. THF), catalyst loading (e.g., 5–20 mol% Pd), and reaction time (12–48 hrs).
• Response variables : Yield, purity (HPLC area%). Use a fractional factorial design to minimize experiments while identifying critical interactions . Computational tools (e.g., ICReDD’s reaction path search) can predict optimal conditions via quantum chemical calculations, reducing trial-and-error .

Q. What methodologies resolve contradictions in spectral data (e.g., unexpected NMR splitting patterns)?

• 2D NMR (COSY, HSQC) : Assign overlapping proton signals in the pyrrolo-pyrrole and thiazole regions .
• X-ray crystallography : Resolve ambiguities in stereochemistry (e.g., octahydropyrrolo-pyrrole conformation) .
• Dynamic NMR : Investigate rotational barriers in the triazolo-pyridazine ring if temperature-dependent splitting occurs .

Q. How can biological target interactions be systematically studied?

• Molecular docking : Use software like AutoDock Vina to model binding to targets (e.g., fungal 14α-demethylase, PDB: 3LD6) .
• Surface Plasmon Resonance (SPR) : Quantify binding kinetics (ka/kd) for the thiazole-carbonyl group with enzyme active sites .
• In vitro assays : Pair with SAR studies by synthesizing analogs (e.g., replacing the methyl group on the thiazole with halogens) .

Q. What strategies mitigate stability issues during storage or biological assays?

• Lyophilization : Store the compound as a lyophilized powder under argon to prevent hydrolysis of the carbonyl group .
• Buffered solutions : Use pH 7.4 PBS with 1% DMSO for in vitro studies; monitor degradation via HPLC at 0, 24, and 48 hrs .

Q. How can computational modeling guide structure-activity relationship (SAR) studies?

• QSAR models : Train on datasets of triazolo-pyridazine derivatives to predict logP, polar surface area, and IC50 values .
• MD simulations : Simulate binding persistence (e.g., 100 ns trajectories) to identify residues critical for target engagement .

Q. How should researchers address contradictory bioactivity data across studies?

• Meta-analysis : Compare datasets for common variables (e.g., cell line viability assays vs. enzyme inhibition) .
• Dose-response curves : Re-evaluate activity at concentrations ≤10 μM to rule out off-target effects .
• Structural analogs : Test compounds with incremental modifications (e.g., Table 1 in ) to isolate contributing moieties.